Cas no 1342234-85-8 (3-(2-methyl-5-nitrophenoxy)azetidine)

3-(2-Methyl-5-nitrophenoxy)azetidine is a specialized heterocyclic compound featuring an azetidine ring linked to a substituted nitrophenoxy group. Its structural design, combining a strained four-membered azetidine ring with an electron-withdrawing nitro group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's reactivity is influenced by the steric and electronic effects of the methyl and nitro substituents, enabling selective functionalization. Potential applications include its use in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific enzymatic pathways. Its stability under controlled conditions and well-defined synthetic route further enhance its utility in research and industrial applications.
3-(2-methyl-5-nitrophenoxy)azetidine structure
1342234-85-8 structure
Product Name:3-(2-methyl-5-nitrophenoxy)azetidine
CAS No:1342234-85-8
MF:C10H12N2O3
MW:208.213882446289
CID:6039580
PubChem ID:62785560
Update Time:2025-05-25

3-(2-methyl-5-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methyl-5-nitrophenoxy)azetidine
    • Azetidine, 3-(2-methyl-5-nitrophenoxy)-
    • EN300-1848676
    • AKOS012079795
    • 1342234-85-8
    • CS-0287266
    • Inchi: 1S/C10H12N2O3/c1-7-2-3-8(12(13)14)4-10(7)15-9-5-11-6-9/h2-4,9,11H,5-6H2,1H3
    • InChI Key: NVOMCRHMVBHFKS-UHFFFAOYSA-N
    • SMILES: N1CC(OC2=CC([N+]([O-])=O)=CC=C2C)C1

Computed Properties

  • Exact Mass: 208.08479225g/mol
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 67.1Ų

Experimental Properties

  • Density: 1.264±0.06 g/cm3(Predicted)
  • Boiling Point: 365.4±42.0 °C(Predicted)
  • pka: 9.14±0.40(Predicted)

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3-(2-methyl-5-nitrophenoxy)azetidine Related Literature

Additional information on 3-(2-methyl-5-nitrophenoxy)azetidine

Recent Advances in the Study of 3-(2-methyl-5-nitrophenoxy)azetidine (CAS: 1342234-85-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-methyl-5-nitrophenoxy)azetidine (CAS: 1342234-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 3-(2-methyl-5-nitrophenoxy)azetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and nitro reduction techniques, achieving a scalable and cost-effective process. This advancement is critical for further preclinical and clinical studies.

Pharmacological investigations have revealed that 3-(2-methyl-5-nitrophenoxy)azetidine exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling molecules, such as NF-κB and MAPK, suggesting potential applications in treating chronic inflammatory diseases. A recent preclinical trial highlighted its efficacy in reducing inflammation markers in animal models of rheumatoid arthritis, with minimal off-target effects.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in oncology. Researchers found that 3-(2-methyl-5-nitrophenoxy)azetidine acts as a selective inhibitor of a tyrosine kinase implicated in certain cancers. The study reported promising results in cell line models, showing reduced proliferation and increased apoptosis in cancer cells. These findings position the compound as a candidate for further investigation in targeted cancer therapies.

Despite these advancements, challenges remain. The pharmacokinetic profile of 3-(2-methyl-5-nitrophenoxy)azetidine, including its bioavailability and metabolic stability, requires further optimization. Recent efforts have focused on structural modifications to enhance its drug-like properties while maintaining its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, 3-(2-methyl-5-nitrophenoxy)azetidine (CAS: 1342234-85-8) represents a promising scaffold in drug discovery, with applications spanning inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential is essential to fully realize its clinical benefits. The compound's unique chemical properties and biological activities make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical fields.

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